Cas no 112032-18-5 (3-phenylmethoxypropanenitrile oxide)

• Product Name: 3-phenylmethoxypropanenitrile oxide
• CAS No: 112032-18-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 2607886
• PubChem ID: 71336014
• Update Time: 2025-04-21

3-phenylmethoxypropanenitrile oxide Chemical and Physical Properties

Names and Identifiers

• 3-phenylmethoxypropanenitrile oxide
• DTXSID40763889
• 112032-18-5
• 3-(BENZYLOXY)PROPANENITRILE OXIDE

• Inchi： 1S/C10H11NO2/c12-11-7-4-8-13-9-10-5-2-1-3-6-10/h1-3,5-6H,4,8-9H2
• InChI Key： YHBYTPYRAOJDDU-UHFFFAOYSA-N
• SMILES： O(CCC#[N+][O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 177.078978594Da
• Monoisotopic Mass: 177.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.9Ų